Cas no 1260762-89-7 (2-Hydroxyquinoline-7-carbaldehyde)

• Product Name: 2-Hydroxyquinoline-7-carbaldehyde
• CAS No: 1260762-89-7
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 4822411
• Update Time: 2026-02-27

2-Hydroxyquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyquinoline-7-carbaldehyde
• 2-Hydroxyquinoline-7-carboxaldehyde
• 2-oxo-1H-quinoline-7-carbaldehyde
• 2-Hydroxyquinoline-7-carbaldehyde

• Inchi： 1S/C10H7NO2/c12-6-7-1-2-8-3-4-10(13)11-9(8)5-7/h1-6H,(H,11,13)
• InChI Key： FQFUWJCAPXPATI-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=CC(C=O)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxyquinoline-7-carbaldehyde

Introduction to 2-Hydroxyquinoline-7-carbaldehyde (CAS No. 1260762-89-7)

2-Hydroxyquinoline-7-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1260762-89-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug discovery. The structural motif of 2-hydroxyquinoline-7-carbaldehyde features a hydroxyl group at the 2-position and an aldehyde functionality at the 7-position of the quinoline ring, making it a versatile scaffold for further chemical modifications and biological investigations.

The relevance of 2-hydroxyquinoline-7-carbaldehyde in contemporary research stems from its potential as a precursor in the synthesis of various pharmacologically active agents. Quinoline derivatives have long been recognized for their antimicrobial, antimalarial, and anticancer properties. The presence of both hydroxyl and aldehyde groups in 2-hydroxyquinoline-7-carbaldehyde provides multiple sites for functionalization, enabling the design of novel compounds with tailored biological profiles. This flexibility has made it a valuable intermediate in the development of targeted therapies.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline-based scaffolds in addressing emerging therapeutic challenges. For instance, studies have demonstrated that modifications at the 2- and 7-positions of the quinoline core can significantly influence the pharmacokinetic and pharmacodynamic properties of derived compounds. The aldehyde group in 2-hydroxyquinoline-7-carbaldehyde serves as a reactive handle for condensation reactions, allowing for the formation of Schiff bases, heterocycles, and other complex molecular architectures. These derivatives have shown promise in preclinical models as inhibitors of kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammation.

One particularly intriguing area of research involves the use of 2-hydroxyquinoline-7-carbaldehyde in the development of metal chelating agents. Quinoline derivatives are known to coordinate with transition metals, forming complexes that exhibit enhanced bioavailability and targeted delivery to disease sites. For example, platinum(II) complexes derived from quinoline ligands have been explored as anticancer agents, leveraging their ability to interfere with DNA replication and transcription. The hydroxyl and aldehyde functionalities in 2-hydroxyquinoline-7-carbaldehyde facilitate its coordination with metals such as ruthenium, palladium, and platinum, opening avenues for designing next-generation metallodrugs.

The synthesis of 2-hydroxyquinoline-7-carbaldehyde can be achieved through multiple pathways, including oxidation of 2-hydroxyquinoline or condensation reactions involving appropriate carbonyl precursors. Modern synthetic methodologies often employ catalytic processes to enhance yield and purity while minimizing environmental impact. Advances in green chemistry have led to the development of solvent-free reactions and biocatalytic approaches, aligning with global efforts to sustainable pharmaceutical production.

In addition to its synthetic utility, 2-hydroxyquinoline-7-carbaldehyde has been investigated for its potential role in modulating immune responses. Quinoline derivatives are known to interact with immune cells and signaling pathways, making them candidates for immunomodulatory therapies. Preclinical studies have suggested that compounds derived from 2-hydroxyquinoline-7-carbaldehyde may possess anti-inflammatory properties by inhibiting cytokine production or modulating immune cell function. These findings are particularly relevant in light of rising concerns about chronic inflammatory diseases and autoimmune disorders.

The structural diversity inherent in 2-hydroxyquinoline-7-carbaldehyde also makes it a compelling candidate for exploring structure-activity relationships (SAR). By systematically varying substituents at key positions on the quinoline ring, researchers can dissect the contributions of different functional groups to overall biological activity. This approach has been instrumental in optimizing lead compounds for clinical development. For instance, analogs with enhanced solubility or metabolic stability have been identified through SAR studies, improving drug-like properties.

Computational chemistry plays a pivotal role in modern drug discovery, providing insights into molecular interactions at an atomic level. Molecular modeling techniques have been applied to predict binding affinities between 2-hydroxyquinoline-7-carbaldehyde derivatives and target proteins. These simulations aid in rationalizing experimental results and guiding synthetic efforts toward high-affinity binders. Additionally, virtual screening algorithms enable rapid identification of promising candidates from large chemical libraries, streamlining the drug development pipeline.

The pharmacological potential of 2-hydroxyquinoline-7-carbaldehyde extends beyond oncology and immunology. Emerging research suggests its utility in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Quinoline derivatives have demonstrated neuroprotective effects by scavenging reactive oxygen species or modulating cholinergic pathways. The aldehyde group provides a scaffold for developing small-molecule chaperones or enzyme inhibitors targeting aberrant protein aggregation associated with these conditions.

Ethical considerations are paramount when translating laboratory findings into clinical applications. Rigorous toxicological assessments are conducted to evaluate the safety profile of compounds derived from 2-hydroxyquinoline-7-carbaldehyde, ensuring that therapeutic benefits outweigh potential risks. Preclinical toxicity studies include evaluations of acute toxicity, chronic exposure effects, and genotoxicity endpoints. These assessments adhere to international guidelines established by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The future direction of research involving 2-hydroxyquinoline-7-carbaldehyde is likely to be shaped by interdisciplinary collaborations between chemists, biologists, pharmacologists, and clinicians. Integrating cutting-edge technologies such as artificial intelligence (AI) into drug discovery workflows promises to accelerate innovation by predicting novel molecular targets and optimizing synthetic routes. As our understanding of disease mechanisms evolves, so too will our capacity to harness natural product-inspired scaffolds like quinolines for therapeutic purposes.